Cas no 1804094-40-3 (1-Chloro-3-(3-(chloromethyl)-5-methylphenyl)propan-2-one)
1804094-40-3 structure
Product Name:1-Chloro-3-(3-(chloromethyl)-5-methylphenyl)propan-2-one
CAS No:1804094-40-3
MF:C11H12Cl2O
MW:231.118381500244
CID:5000315
Update Time:2023-08-24
1-Chloro-3-(3-(chloromethyl)-5-methylphenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Chloro-3-(3-(chloromethyl)-5-methylphenyl)propan-2-one
-
- Inchi: 1S/C11H12Cl2O/c1-8-2-9(5-11(14)7-13)4-10(3-8)6-12/h2-4H,5-7H2,1H3
- InChI Key: ZDSRCSGYWDWWNU-UHFFFAOYSA-N
- SMILES: ClCC1=CC(C)=CC(=C1)CC(CCl)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 194
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1
1-Chloro-3-(3-(chloromethyl)-5-methylphenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010015960-1g |
1-Chloro-3-(3-(chloromethyl)-5-methylphenyl)propan-2-one |
1804094-40-3 | 97% | 1g |
1,504.90 USD | 2021-07-05 |
1-Chloro-3-(3-(chloromethyl)-5-methylphenyl)propan-2-one Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
1804094-40-3 (1-Chloro-3-(3-(chloromethyl)-5-methylphenyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk